Cas no 1184409-91-3 (1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol)

• Product Name: 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol
• CAS No: 1184409-91-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5167204
• PubChem ID: 60884858
• Update Time: 2025-05-24

1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(1-cyclopropylethyl)amino]-2-methylpropan-2-ol
• 2-Propanol, 1-[(1-cyclopropylethyl)amino]-2-methyl-
• 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol

• Inchi： 1S/C9H19NO/c1-7(8-4-5-8)10-6-9(2,3)11/h7-8,10-11H,4-6H2,1-3H3
• InChI Key： HXUUWYVCSOAJGB-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Additional information on 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol

Professional Introduction to Compound with CAS No. 1184409-91-3 and Product Name: 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol

The compound with the CAS number 1184409-91-3 and the product name 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol consists of a cyclopropyl group attached to an amino-substituted isobutanol backbone, which contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit dual functionality, particularly those that can interact with multiple biological targets. The presence of both an amino group and a cyclopropyl moiety in 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol makes it a promising candidate for further investigation in this regard. The cyclopropyl group, known for its stability and ability to influence electronic properties, can enhance the binding affinity of the compound to biological receptors. This feature is particularly relevant in the context of designing drugs that require precise targeting and high specificity.

Recent studies have highlighted the importance of structural diversity in drug discovery processes. The unique configuration of 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol aligns well with this principle, offering a versatile scaffold for medicinal chemists to explore. Researchers have been particularly intrigued by its potential as a precursor in the synthesis of more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable building block for the development of new pharmacophores.

The pharmacological profile of 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol is another area of active investigation. Preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas, including central nervous system (CNS) disorders and inflammatory conditions. The amino group, in particular, is known to be involved in various biological interactions, making it a key site for modulating drug activity. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Advances in computational chemistry have significantly accelerated the process of identifying promising drug candidates. Molecular modeling techniques have been employed to predict the binding interactions of 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol with biological targets. These simulations have provided valuable insights into its binding affinity and selectivity, guiding experimental efforts toward optimizing its pharmacological properties. The integration of computational methods with traditional wet chemistry approaches has streamlined the drug discovery pipeline, making compounds like 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol more accessible for therapeutic development.

The synthesis of 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol also presents interesting challenges and opportunities. The presence of both the cyclopropyl and amino functional groups necessitates careful consideration during the synthetic route design. Recent methodologies have focused on developing efficient and scalable synthetic protocols that preserve the integrity of these sensitive moieties. Advances in catalytic systems and green chemistry principles have further enhanced the feasibility of producing this compound on an industrial scale.

In conclusion, 1-(1-cyclopropylethyl)amino-2-methylpropan-2-ol represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities, this compound is poised to play a significant role in future drug development efforts.